2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C14H14N4O3S/c1-9-7-10(2)16-14(15-9)22-8-13(19)17-11-5-3-4-6-12(11)18(20)21/h3-7H,8H2,1-2H3,(H,17,19)
• InChI Key: NDPUPKIRSGSWIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=CC=CC=C2[N+](=O)[O-])C
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

“2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2-nitrophenyl)acetamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2-nitrophenyl)acetamide” are not explicitly mentioned in the available resources.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition

Research by Gangjee et al. (2008) identifies compounds related to 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2-nitrophenyl)acetamide as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), two key enzymes in the nucleotide biosynthesis pathway. This dual inhibition property makes these compounds of interest in the development of novel anticancer and antimicrobial agents (Gangjee et al., 2008).

Quantum Chemical Insight and Antiviral Properties

Mary et al. (2020) explored the structural, vibrational, and electronic properties of a similar compound, demonstrating its potential as an antiviral agent, particularly against SARS-CoV-2. Their study provides a quantum chemical perspective, which is crucial for understanding the molecular interactions and stability of such compounds (Mary et al., 2020).

Crystal Structure Analysis

Subasri et al. (2016, 2017) have conducted crystal structure analyses of compounds closely related to 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2-nitrophenyl)acetamide. These studies are fundamental in understanding the molecular conformations and intermolecular interactions which can influence the reactivity and biological activity of such compounds (Subasri et al., 2016) (Subasri et al., 2017).

Anticonvulsant Potential

Severina et al. (2020) explored the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, indicating potential applications as anticonvulsants. This research provides insights into the therapeutic applications of compounds structurally related to 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(2-nitrophenyl)acetamide in the treatment of seizure disorders (Severina et al., 2020).

Antimicrobial Activity

Studies by Majithiya & Bheshdadia (2022) and Bondock et al. (2008) have highlighted the synthesis and antimicrobial activity of pyrimidine derivatives, emphasizing the potential use of these compounds in combating bacterial and fungal infections (Majithiya & Bheshdadia, 2022) (Bondock et al., 2008).